Methyl 3-amino-3-(4-fluorophenyl)propanoate hydrochloride

• IUPAC Name: methyl 3-amino-3-(4-fluorophenyl)propanoate;hydrochloride
• InChI: InChI=1S/C10H12FNO2.ClH/c1-14-10(13)6-9(12)7-2-4-8(11)5-3-7;/h2-5,9H,6,12H2,1H3;1H
• InChI Key: FTWIARNFLMJNJP-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)CC(C1=CC=C(C=C1)F)N.Cl
• Molecular Formula: C10H13ClFNO2
• Molecular Weight: 233.67 g/mol
• CAS RN: 925412-81-3

Description

“Methyl 3-amino-3-(4-fluorophenyl)propanoate hydrochloride” is a chemical compound with the CAS Number: 925412-81-3. It has a molecular weight of 233.67.

Molecular Structure Analysis

The InChI code for this compound is 1S/C10H12FNO2.ClH/c1-14-10(13)6-9(12)7-2-4-8(11)5-3-7;/h2-5,9H,6,12H2,1H3;1H. This indicates that the molecule consists of a methyl ester group (methyl 3-amino-3-propanoate) attached to a 4-fluorophenyl group.

Physical And Chemical Properties Analysis

This compound is a powder at room temperature. The storage temperature is 4 degrees Celsius.

Scientific Research Applications

Synthesis and Antidepressive Activity

Methyl 3-amino-3-(4-fluorophenyl)propanoate hydrochloride is involved in the synthesis of compounds with potential antidepressive activities. For instance, a study successfully synthesized a derivative compound showing promising results in mice forced swimming tests, indicating its potential for further investigation in antidepressant activities (Yuan, 2012).

Application in PET Radiopharmaceuticals

This compound has been utilized in the automated synthesis of PET radiopharmaceuticals, specifically targeting sphingosine-1 phosphate receptor 1 (S1P1). The synthesis was validated under cGMP conditions, resulting in a product with high radiochemical yield and purity, suitable for human studies (Luo et al., 2019).

Potential in Cytotoxic Agents Synthesis

Research has explored the synthesis of 1-Aryl-3-phenethylamino-1-propanone hydrochlorides as potential cytotoxic agents, indicating the compound's relevance in developing novel anticancer agents. The synthesis yielded new compounds under optimized conditions, potentially guiding future reactions to synthesize compounds with similar chemical structures (Mete et al., 2007).

Role in Neurokinin-1 Receptor Antagonists

A study reported the synthesis of a compound with high affinity and oral activity as a h-NK(1) receptor antagonist. The compound demonstrated significant efficacy in pre-clinical tests relevant to clinical efficacy in emesis and depression, highlighting its application in developing treatments for these conditions (Harrison et al., 2001).

Biocatalysis of β-amino Acids

Research into asymmetric biocatalysis of S-3-amino-3-phenylpropionic acid, an important pharmaceutical intermediate, showcased the potential for producing enantiopure compounds. A specific strain exhibited high enantioselective activity, underlining the importance of chiral catalysis in pharmaceutical synthesis (Li et al., 2013).

Safety and Hazards

The compound has been classified with the GHS07 pictogram. The hazard statements associated with it are H315, H319, and H335. These indicate that it can cause skin irritation (H315), serious eye irritation (H319), and may cause respiratory irritation (H335). The associated precautionary statements include recommendations to avoid breathing dust/fume/gas/mist/vapors/spray (P261), wash hands and other skin areas thoroughly after handling (P264), and use only outdoors or in a well-ventilated area (P271).